Cas no 149672-66-2 (Benzene,2-ethoxy-1,3-di-2-propen-1-yl-)

Benzene,2-ethoxy-1,3-di-2-propen-1-yl- structure
149672-66-2 structure
Product name:Benzene,2-ethoxy-1,3-di-2-propen-1-yl-
CAS No:149672-66-2
MF:C14H18O
MW:202.29212
CID:100132
PubChem ID:45093952

Benzene,2-ethoxy-1,3-di-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-ethoxy-1,3-di-2-propen-1-yl-
    • 2-ethoxy-1,3-bis(prop-2-enyl)benzene
    • Benzene, 2-ethoxy-1,3-di-2-propenyl- (9CI)
    • 149672-66-2
    • 2-Ethoxy-1,3-di(prop-2-en-1-yl)benzene
    • DTXSID50667228
    • Inchi: InChI=1S/C14H18O/c1-4-8-12-10-7-11-13(9-5-2)14(12)15-6-3/h4-5,7,10-11H,1-2,6,8-9H2,3H3
    • InChI Key: PDYVDDLDEBSASV-UHFFFAOYSA-N
    • SMILES: C=CCC1=CC=CC(CC=C)=C1OCC

Computed Properties

  • Exact Mass: 202.13584
  • Monoisotopic Mass: 202.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 4.4

Experimental Properties

  • PSA: 9.23

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